Slags, copper-refining

• CAS No.: 124316-01-4
• Molecular Formula: C45H80O2

Description

Copper-refining slags are byproducts generated during pyrometallurgical copper production, primarily in smelting and converting stages. These slags are designed to absorb impurities such as iron, sulfur, and silica from molten copper. Their typical composition includes iron oxide (FeO, 30–40 wt%), silica (SiO₂, 25–35 wt%), alumina (Al₂O₃, 5–10 wt%), and calcium oxide (CaO, 2–10 wt%), with trace amounts of copper (0.5–2 wt%) . The mineralogy is dominated by fayalite (Fe₂SiO₄) and magnetite (Fe₃O₄), with glassy phases formed during rapid cooling .

Key functions of copper-refining slags include:

• Impurity removal: Efficient partitioning of Fe, S, and SiO₂ into the slag phase .
• Thermal stability: High melting points (1,150–1,300°C) ensure stable operation in furnaces .
• Environmental challenges: Residual heavy metals (Cu, Zn, As) pose contamination risks if improperly managed .

Comparison with Similar Compounds

Comparative Analysis with Similar Slag Systems

Chemical Composition

Table 1: Average Chemical Compositions of Industrial Slags (wt%)

Component	Copper Slag	Blast Furnace Slag	BOF Slag	EAF Slag	Steel Ladle Slag
FeO	30–40	0.1–1.5	10–30	20–30	0.5–5
SiO₂	25–35	28–38	8–15	15–25	10–20
Al₂O₃	5–10	8–24	1–5	2–10	5–15
CaO	2–10	30–50	40–60	25–40	45–60
MgO	1–5	1–18	3–10	5–15	1–10
Cu	0.5–2	<0.01	<0.01	<0.01	<0.01

Key Observations :

• Copper slags are uniquely FeO- and SiO₂-rich compared to iron/steel slags, which prioritize CaO for impurity absorption .
• Steel ladle slags (e.g., LS4 ) have the highest CaO content (45–60 wt%) for desulfurization and dephosphorization.

Functional and Operational Differences

Iron/Steel Slags :

• Blast Furnace (BF) Slag : Formed under reducing conditions, primarily composed of CaO-SiO₂-Al₂O₃-MgO. Used to remove gangue (e.g., silicates) from iron ore .
• Basic Oxygen Furnace (BOF) Slag : High CaO (40–60 wt%) for absorbing sulfur and phosphorus during steel refining. Contains 10–30 wt% FeO due to oxidizing conditions .
• Electric Arc Furnace (EAF) Slag : Contains dicalcium silicate (C₂S), which enhances refining capacity but causes slag disintegration upon cooling .

Copper Slags :

• Optimized for copper-matte separation via viscosity control (1–10 Pa·s at 1,300°C) and low density (3.5–4.5 g/cm³) .

Environmental and Recycling Considerations

• Copper Slags :

  • Hazards : Elevated Cu (0.5–2 wt%) and Zn (1–5 wt%) concentrations risk soil and water contamination .
  • Recycling : Pyrometallurgical methods (e.g., CaO modification ) reduce copper losses to <0.5 wt%. Hydrometallurgical extraction recovers Co, Ni, and Cu .

• Iron/Steel Slags :

  • Utilization : BF slags are valorized in cement (70% of global production) due to hydraulic properties .
  • Leaching Risks : BOF/EAF slags may release Cr and V, requiring pH stabilization before reuse .

Research Advancements and Challenges

Copper Slag Modification

• CaO Addition : Reduces viscosity by breaking silicate networks, improving copper settling (recovery >98%) .
• Carbocatalytic Reduction : Converts Cu oxides to metallic Cu, enhancing hydrometallurgical extraction efficiency .

Thermodynamic Modeling

• FactSage simulations optimize slag compositions for target impurity distributions (e.g., As, Sb) .
• Phase equilibria studies guide C₂S saturation control in EAF slags to prevent disintegration .

Q & A

Q. How can interdisciplinary approaches resolve gaps in understanding slag-metal partitioning behavior?

• Methodological Answer : Combining metallurgical sampling (e.g., quenched slags from industrial furnaces) with atomistic simulations (e.g., molecular dynamics) elucidates partitioning mechanisms. Collaborative frameworks between process engineers and computational material scientists are essential. Peer-reviewed protocols for sampling under non-equilibrium conditions must be prioritized .